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Compound of Interest

Compound Name: BIBO3304

Cat. No.: B1666970

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for creating a stable, injectable in vivo
formulation of BIBO3304, a potent and selective neuropeptide Y (NPY) Y1 receptor antagonist,
using Polyethylene Glycol 300 (PEG300) as a primary vehicle.

Introduction

BIBO3304 is a small molecule, nonpeptide antagonist of the Neuropeptide Y receptor type 1
(NPY Y1).[1][2][3] It exhibits subnanomolar affinity for both human and rat Y1 receptors (IC50
values of 0.38 nM and 0.72 nM, respectively) and is highly selective over Y2, Y4, and Y5
receptors.[1][2][4][5] Due to its role in physiological processes like feeding, anxiety, and
vascular function, BIBO3304 is a critical tool for in vivo research.[4][6][7]

A significant challenge in utilizing compounds like BIBO3304 in vivo is its limited agqueous
solubility. This application note details a robust method for preparing a clear, stable solution of
BIBO3304 suitable for parenteral administration in animal models, using a co-solvent system
centered on PEG300. PEG300 is a low-molecular-weight polymer of ethylene glycol that is
biocompatible, water-soluble, and has low toxicity, making it an excellent vehicle for
pharmaceutical formulations.[8][9][10][11] The described formulation achieves a BIBO3304
concentration of at least 2.5 mg/mL.[12]

Quantitative Data Summary
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The following tables summarize the key properties of BIBO3304 and the specifications of the

final in vivo formulation.

Table 1: Properties of BIBO3304

Property Value Reference
(R)-N-[[4-
(aminocarbonylaminometh
1)-phenyl]methyl]-N2-
Chemical Name y). phenyl] vl [1][2]
(diphenylacetyl)-
argininamide
trifluoroacetate
Molecular Formula C31H36F3N705 [12]
Molecular Weight 643.66 g/mol [12]
Neuropeptide Y (NPY) Y1
Target [41[12]
Receptor
IC50 (Human Y1) 0.38 nM [1112][13]
IC50 (Rat Y1) 0.72 nM [1][2][13]

| Solubility (In Vitro) | Soluble to 100 mM in DMSO and 20 mM in ethanol. | |

Table 2: In Vivo Formulation Composition

Component Percentage (viv) Purpose

DMSO 10% Primary Solubilizing Agent
PEG300 40% Primary Vehicle / Co-solvent
Tween-80 5% Surfactant / Emulsifier

Saline (0.9% NacCl) 45% Diluent / Isotonic Agent

| Final BIBO3304 Conc. | = 2.5 mg/mL | Active Pharmaceutical Ingredient |
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Data derived from a supplier's recommended protocol.[12]

NPY Y1 Receptor Signhaling Pathway

BIBO3304 acts by blocking the NPY Y1 receptor, a G-protein coupled receptor (GPCR) that
associates with Gi/o proteins.[14] Activation of Y1R by NPY typically leads to the inhibition of
adenylyl cyclase, reducing intracellular cAMP levels.[6][15] It can also activate the
Phospholipase C (PLC) pathway.[15] The diagram below illustrates this signaling cascade.
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Caption: NPY Y1 receptor signaling and antagonism by BIBO3304.

Experimental Protocols
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4.1. Materials and Equipment

e Chemicals:

[¢]

BIBO3304 powder (MW: 643.66 g/mol )[12]

[¢]

Dimethyl sulfoxide (DMSO), cell culture grade or equivalent

[e]

Polyethylene Glycol 300 (PEG300), USP grade

o

Tween-80 (Polysorbate 80), USP grade

[¢]

Sterile Saline (0.9% wi/v sodium chloride)

e Equipment:

o Analytical balance

o

Sterile conical tubes (e.g., 15 mL or 50 mL)

[¢]

Micropipettes

Vortex mixer

o

[e]

Magnetic stirrer and stir bar (optional)

o

Sterile syringe filters (0.22 um pore size, compatible with organic solvents)

[¢]

Sterile syringes

4.2. Formulation Workflow Diagram

The following diagram outlines the sequential process for preparing the BIBO3304 formulation.
Adhering to this specific order of solvent addition is critical to prevent precipitation of the
compound.
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Start: Prepare Materials

1. Weigh BIBO3304 Powder

;

2. Add 10% volume of DMSO
to create stock solution

3. Vortex until fully dissolved
(Clear Solution)

[10. Sterile filter with 0.22 pm syringe filteD

End: Stable Formulation Ready for In Vivo Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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